(S)-2-Amino-2-(4-nitrophenyl)acetic acid

• IUPAC Name: (2S)-2-amino-2-(4-nitrophenyl)acetic acid
• InChI: InChI=1S/C8H8N2O4/c9-7(8(11)12)5-1-3-6(4-2-5)10(13)14/h1-4,7H,9H2,(H,11,12)/t7-/m0/s1
• InChI Key: XCVDAQWKJUCVHJ-ZETCQYMHSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](C(=O)O)N)[N+](=O)[O-]
• Molecular Formula: C8H8N2O4
• DSSTOX Substance ID: DTXSID60363562
• Molecular Weight: 196.16 g/mol
• CAS RN: 336877-66-8

Description

(S)-2-Amino-2-(4-nitrophenyl)acetic acid, also known as S-2-ANPA, is an important organic compound with a wide range of applications in scientific research. It is a colorless, water-soluble crystalline solid with a melting point of 131-132 °C. S-2-ANPA is a chiral compound, meaning it exists as two enantiomers, or mirror images of the same molecule, which are non-superimposable. The two enantiomers of S-2-ANPA are (S)-2-ANPA and (R)-2-ANPA.

Scientific Research Applications

Sure, here are some additional applications of “(S)-2-Amino-2-(4-nitrophenyl)acetic acid”, also known as 2-Nitrophenylacetic acid:

• Organic Synthesis

  • 2-Nitrophenylacetic acid is an organic compound used in organic synthesis. It contains a phenyl functional group, a carboxylic acid functional group, and a nitro functional group.
  • It can be used as a protecting group for primary alcohols. The alcohol is esterified with 2-nitrophenylacetic acid, proceeding through the acid chloride or acid anhydride.
  • The protecting group is selectively removed using zinc and ammonium chloride, and is compatible with other existing alcohol protecting groups.

• Herbicide

  • 2-Nitrophenylacetic acid has also been used as an herbicide.

• Precursor for Heterocycles

  • 2-Nitrophenylacetic acid is a precursor for many heterocycles.
  • Complete reduction of 2-nitrophenylacetic acid yields anilines, which quickly cyclize to form lactams.
  • Partial reductive cyclization of the acids using weaker reducing agents forms hydroxamic acids.
  • Both of these processes are useful in the synthesis of many biologically active molecules.

• Precursor of Quindoline

  • 2-Nitrophenylacetic acid is a precursor of quindoline.
  • Quindoline derivatives and modifications can be treated as enzyme inhibitors and anticancer agents.

• Reagent for Acetylations

  • It can be used as a reagent for acetylations.

• Substrate for Carboxy-Esterase

  • It can be used as a substrate for carboxy-esterase.

Sure, here are some additional applications of “(S)-2-Amino-2-(4-nitrophenyl)acetic acid”, also known as 2-Nitrophenylacetic acid:

• Organic Synthesis

  • 2-Nitrophenylacetic acid is an organic compound used in organic synthesis. It contains a phenyl functional group, a carboxylic acid functional group, and a nitro functional group.
  • It can be used as a protecting group for primary alcohols. The alcohol is esterified with 2-nitrophenylacetic acid, proceeding through the acid chloride or acid anhydride.
  • The protecting group is selectively removed using zinc and ammonium chloride, and is compatible with other existing alcohol protecting groups.

• Herbicide

  • 2-Nitrophenylacetic acid has also been used as an herbicide.

• Precursor for Heterocycles

  • 2-Nitrophenylacetic acid is a precursor for many heterocycles.
  • Complete reduction of 2-nitrophenylacetic acid yields anilines, which quickly cyclize to form lactams.
  • Partial reductive cyclization of the acids using weaker reducing agents forms hydroxamic acids.
  • Both of these processes are useful in the synthesis of many biologically active molecules.

• Precursor of Quindoline

  • 2-Nitrophenylacetic acid is a precursor of quindoline.
  • Quindoline derivatives and modifications can be treated as enzyme inhibitors and anticancer agents.

Safety And Hazards

Causes skin and eye irritation; handle with care.